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Compound of Interest

Compound Name: 5-Methoxy-7-methyl-1H-indole

Cat. No.: B1313558 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and regulatory compliance. This document provides a comprehensive, step-by-step guide for

the proper disposal of 5-Methoxy-7-methyl-1H-indole (CAS No. 61019-05-4), a heterocyclic

compound utilized in pharmaceutical and chemical research. Adherence to these procedures is

critical to mitigate risks and prevent environmental contamination.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is imperative to handle 5-Methoxy-7-methyl-
1H-indole with appropriate safety measures. This compound is classified as hazardous and

can cause skin and eye irritation, and may cause respiratory irritation.[1][2]

Hazard Profile:

Signal Word: Warning[1]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation)[1]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing), P304+P340 (IF INHALED:
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Remove person to fresh air and keep comfortable for breathing), P405 (Store locked up),

P501 (Dispose of contents/container to an approved waste disposal plant)[1][2]

Personal Protective Equipment (PPE) and
Engineering Controls
All handling and disposal of 5-Methoxy-7-methyl-1H-indole and its waste should be

conducted in a well-ventilated area or under a chemical fume hood. The following personal

protective equipment is mandatory:

Protective Measure Specification

Eye/Face Protection Chemical safety goggles or a face shield.[3]

Skin Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).[3]

Body Protection Laboratory coat, long-sleeved clothing.[3]

Respiratory Protection
Use in a well-ventilated area or under a

chemical fume hood.[2][3]

Step-by-Step Disposal Protocol
The proper disposal of 5-Methoxy-7-methyl-1H-indole waste is a systematic process involving

segregation, containment, labeling, and transfer. Under no circumstances should this chemical

be disposed of down the drain or in regular trash.[3]

1. Waste Segregation:

Solid Waste: Collect un-reusable solid 5-Methoxy-7-methyl-1H-indole and contaminated

lab supplies (e.g., weighing paper, gloves, pipette tips) in a designated, compatible, and

clearly labeled solid hazardous waste container.[3]

Liquid Waste: If the compound is in a solution, collect it in a separate, compatible, and

labeled liquid hazardous waste container. Do not mix with incompatible waste streams, such

as halogenated and non-halogenated solvents.[3][4]
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Sharps Waste: Any contaminated sharps (e.g., needles, broken glass) must be placed in a

designated sharps container.[3]

2. Waste Containment:

Use containers that are in good condition, chemically compatible with the waste, and have a

secure, leak-proof lid.[3][5]

For liquid waste, never fill a container to more than 80% of its capacity to allow for vapor

expansion and prevent spills.[3]

Ensure the exterior of the waste container is clean and free of contamination.

3. Waste Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."[3][5]

The label must include the full chemical name: "5-Methoxy-7-methyl-1H-indole" and CAS

No. 61019-05-4.

List all other components of the waste mixture, including solvents, with their approximate

percentages.

Indicate the relevant hazards (e.g., "Irritant").

4. Storage and Transfer:

Store sealed and labeled waste containers in a designated, secure, and well-ventilated

satellite accumulation area.[6]

This area should be away from incompatible materials.

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal company to schedule a waste pickup.[3][6] Follow all institutional,

local, state, and federal regulations for hazardous waste disposal.

Chemical Inactivation: In the absence of specific, validated degradation or neutralization

protocols for 5-Methoxy-7-methyl-1H-indole, attempting chemical treatment in the laboratory
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is not recommended.[3] Such procedures can be dangerous and may produce byproducts of

unknown toxicity. The most prudent and compliant approach is to transfer the chemical waste

to a licensed hazardous waste disposal facility.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5-
Methoxy-7-methyl-1H-indole.
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Disposal Workflow for 5-Methoxy-7-methyl-1H-indole
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Caption: Disposal workflow for 5-Methoxy-7-methyl-1H-indole.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1313558?utm_src=pdf-body-img
https://www.benchchem.com/product/b1313558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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